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Solubility Profile of Perillartine

Quantitative data confirms that perillartine has very low solubility in water, which is a key characteristic

noted in multiple studies and data sheets [1] [2].

The table below summarizes the available experimental data for perillartine:

- Solubility in
Compound  Water Solubility Note
DMSO
Perillartine < 0.1 mg/mL > 100 mg/mL [2] A key characteristic is its low water solubility
(insoluble) [2] [1].
SRI Oxime Information Not Information Not Prepared from perillartine; noted to be stable
\' Available Available in acidic conditions (above pH 3) [3].

Experimental Context and Research Applications

The low solubility of perillartine is not just a chemical attribute but a significant factor in research and

development, particularly in taste science and product formulation.

e Structure-Taste Relationship Studies: The poor solubility of perillartine and its derivatives is a
recognized parameter in quantitative structure-taste relationship studies. Researchers use
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computational pattern recognition techniques to understand how properties like hydrophobicity (log P)
and water solubility (log S) correlate with whether a compound tastes sweet or bitter [4].

e Formulation Strategies to Overcome Low Solubility: The challenge of perillartine's low water
solubility is directly addressed in application patents. For use in products like chewing gum,
technologies such as encapsulation, coating, and absorption are employed to modify its release
profile and improve its dissolution rate [1]. The following diagram illustrates these formulation
strategies.
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Key Information for Your Guide

When creating your comparison guide for researchers, the following points may be helpful:

¢ SRI Oxime V Data Gap: The search results do not provide a quantitative value for the water solubility
of SRI Oxime V. One source only mentions its stability in acidic environments (above pH 3) and its
applicability in various products, including soft drinks [3]. Direct experimental measurement or
sourcing from chemical data sheets may be required.

¢ Handling and Stock Preparation: For laboratory work with perillartine, its high solubility in DMSO (=
100 mg/mL) is a practical alternative for creating stock solutions. Note that these solutions are
recommended to be prepared and used on the same day for best results, though they can be stored
sealed at -20°C for several months [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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